Cas no 4664-61-3 (Benzeneacetic acid, 4-phenoxy-, methyl ester)

• Product Name: Benzeneacetic acid, 4-phenoxy-, methyl ester
• CAS No: 4664-61-3
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 1517450
• PubChem ID: 12531834
• Update Time: 2025-04-21

Benzeneacetic acid, 4-phenoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-phenoxy-, methyl ester
• methyl [p-(phenoxy)phenyl]acetate
• SCHEMBL3192546
• 4664-61-3
• methyl[p-(phenoxy)phenyl]acetate
• methyl (4-phenoxyphenyl)acetate
• DCUCESWPRGIZQA-UHFFFAOYSA-N
• Methyl 2-(4-phenoxyphenyl)acetate

• Inchi： 1S/C15H14O3/c1-17-15(16)11-12-7-9-14(10-8-12)18-13-5-3-2-4-6-13/h2-10H,11H2,1H3
• InChI Key： DCUCESWPRGIZQA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)CC(=O)OC

Computed Properties

• Exact Mass: 242.09432
• Monoisotopic Mass: 242.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53